Cas no 2228846-84-0 (1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole)

• Product Name: 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole
• CAS No: 2228846-84-0
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5927429
• PubChem ID: 145396586
• Update Time: 2025-06-09

1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole
• 2228846-84-0
• EN300-1784373

• Inchi： 1S/C8H13N3O/c1-11-8(3-5-10-11)12-7-2-4-9-6-7/h3,5,7,9H,2,4,6H2,1H3
• InChI Key： HHNYIHFSEOJJHV-UHFFFAOYSA-N
• SMILES： O(C1=CC=NN1C)C1CNCC1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 39.1Ų

Additional information on 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole

Introduction to 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole (CAS No. 2228846-84-0)

1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole (CAS No. 2228846-84-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The presence of the pyrrolidine moiety and the methyl substitution on the pyrazole ring further enhances its pharmacological profile, making it a promising candidate for drug development.

The chemical structure of 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole is characterized by a five-membered pyrazole ring with a methyl group at the 1-position and a pyrrolidin-3-yloxy substituent at the 5-position. The pyrrolidine ring, which is a cyclic secondary amine, imparts additional flexibility and hydrophilicity to the molecule, potentially enhancing its ability to interact with biological targets. This structural arrangement is crucial for understanding the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory properties, 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole has shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism underlying this effect is thought to involve the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

The pharmacokinetic profile of 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole has also been investigated in detail. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, making it suitable for further development as an oral therapeutic agent. The compound's low molecular weight and high lipophilicity contribute to its favorable absorption and distribution properties, while its metabolic stability ensures sustained therapeutic effects.

Toxicity studies have indicated that 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings are crucial for advancing the compound through preclinical and clinical trials. Ongoing research aims to optimize its formulation and delivery methods to enhance its efficacy and safety profile.

In conclusion, 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole (CAS No. 2228846-84-0) represents a promising lead compound in medicinal chemistry with potential applications in treating inflammatory diseases and cancer. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further investigation and development. As research in this area continues to evolve, it is anticipated that this compound will contribute significantly to advancing therapeutic options for patients suffering from these conditions.